Cas no 1807080-46-1 (3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride
• CAS No: 1807080-46-1
• MF: C₇H₆ClF₂NO₄S
• MW: 273.64164686203
• CID: 4887422
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO4S/c1-15-6-3(5(9)10)2-4(12)7(11-6)16(8,13)14/h2,5,12H,1H3
• InChI Key： BMKGYXVPIOIEGM-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C(F)F)=C(N=1)OC)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride

Professional Introduction to 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl Chloride (CAS No. 1807080-46-1)

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride is a specialized chemical compound with significant applications in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1807080-46-1, has garnered attention due to its unique structural properties and versatile reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride consists of a pyridine core substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and a sulfonyl chloride functional group. This combination of substituents imparts distinct chemical characteristics that make it particularly useful in organic synthesis. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the resulting compounds, while the sulfonyl chloride moiety facilitates further functionalization through nucleophilic substitution reactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in many bioactive natural products and synthetic drugs. The introduction of fluorine atoms into aromatic rings, as seen in 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride, is known to modulate pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This modification can lead to improved drug efficacy and reduced side effects.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride moiety into drug candidates, researchers can design molecules that specifically target these enzymes. The sulfonyl chloride group provides a reactive site for further derivatization, allowing for the creation of highly specific inhibitors.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anti-inflammatory agents. The electron-withdrawing nature of the difluoromethyl group can enhance binding affinity to biological targets, while the hydroxyl and methoxy groups can be used to fine-tune solubility and metabolic profiles. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting viral proteases, demonstrating its potential in combating infectious diseases.

The agrochemical industry has also benefited from the use of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride. Fluorinated heterocycles are known to exhibit enhanced pesticidal activity due to their ability to disrupt essential biological pathways in pests. By leveraging the reactivity of the sulfonyl chloride group, scientists can generate a diverse array of agrochemicals with improved efficacy and environmental safety.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-sulfonyl chloride (CAS No. 1807080-46-1) represents a versatile and powerful tool in synthetic chemistry. Its unique structural features make it an invaluable intermediate for developing pharmaceuticals, agrochemicals, and other biologically relevant compounds. As research continues to uncover new applications for this compound, its significance in modern chemical synthesis is likely to grow even further.